Cas no 10095-13-3 (2-Propenoic acid,3-hydroxybutyl ester)

2-Propenoic acid,3-hydroxybutyl ester structure
10095-13-3 structure
Product Name:2-Propenoic acid,3-hydroxybutyl ester
CAS No:10095-13-3
MF:C7H12O3
MW:144.168382644653
CID:118354
PubChem ID:13932179
Update Time:2025-04-18

2-Propenoic acid,3-hydroxybutyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-hydroxybutyl ester
    • ACRYLICACID,1,3-BUTANEDIOLMONOESTER
    • ACRYLICACID,MONOESTERWITH1,3-BUTANEDIOL
    • JRCGLALFKDKSAN-UHFFFAOYSA-N
    • 3-Hydroxybutyl 2-propenoate
    • DTXSID701309814
    • 10095-13-3
    • 3-hydroxybutyl acrylate
    • SCHEMBL142522
    • Inchi: 1S/C7H12O3/c1-3-7(9)10-5-4-6(2)8/h3,6,8H,1,4-5H2,2H3
    • InChI Key: JRCGLALFKDKSAN-UHFFFAOYSA-N
    • SMILES: OC(C)CCOC(C=C)=O

Computed Properties

  • Exact Mass: 144.078644241g/mol
  • Monoisotopic Mass: 144.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.5Ų
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd